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Compound of Interest

Compound Name: 4-Amino-2,5-dichlorophenol

Cat. No.: B1313016

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 4-Amino-2,5-
dichlorophenol (CAS No. 50392-39-7). The information has been compiled from various
chemical supplier safety information and databases. This document is intended to provide
guidance for the safe handling, storage, and disposal of this compound in a laboratory or

research setting.

Chemical Identification and Properties

4-Amino-2,5-dichlorophenol is a chlorinated and aminated phenolic compound. Its chemical
structure and properties are summarized in the table below.
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Property Value

Chemical Name 4-Amino-2,5-dichlorophenol
Synonyms 2,5-Dichloro-4-aminophenol
CAS Number 50392-39-7

Molecular Formula CeHsCI2NO

Molecular Weight 178.02 g/mol

Purity Typically 296%
Appearance Not available (likely a solid)
Storage Conditions 4°C, protect from light[1]

Hazard Identification and GHS Classification

Based on available data, 4-Amino-2,5-dichlorophenol is classified as a hazardous substance.
The GHS hazard statements are as follows:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

e H332: Harmful if inhaled.

o H335: May cause respiratory irritation.
Signal Word: Warning

Hazard Pictograms:

walt text

Experimental Protocols
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Detailed experimental protocols for the toxicological assessment of 4-Amino-2,5-
dichlorophenol are not publicly available. However, the following are general methodologies
for the types of toxicity indicated by the GHS classifications.

Acute Oral Toxicity (LD50) - General Protocol (OECD
423)

This protocol provides a general framework for determining the acute oral toxicity of a
substance.

o Test Animals: Typically, female rats are used.

o Dosage: A stepwise procedure is used with a starting dose of 300 mg/kg body weight. The
outcome of the first animal (survival or death) determines the dose for the next animal (either
a lower or higher dose).

« Administration: The test substance is administered in a single dose by gavage using a
stomach tube or a suitable intubation cannula.

o Observation Period: Animals are observed for up to 14 days. Observations include changes
in skin and fur, eyes and mucous membranes, and also respiratory, circulatory, autonomic
and central nervous systems, and somatomotor activity and behavior pattern.

o Endpoint: The LD50 is the statistically estimated dose that is expected to be lethal to 50% of
the tested animals.

Skin Irritation/Corrosion - General Protocol (OECD 404)

This protocol outlines a general procedure for assessing the potential of a substance to cause
skin irritation.

o Test Animal: A single albino rabbit is typically used.

o Application: A small amount of the test substance (0.5 g or 0.5 mL) is applied to a small area
of shaved skin.
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o Exposure: The test substance is held in contact with the skin for 4 hours under a semi-
occlusive dressing.

o Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal.

e Scoring: The degree of skin reaction is rated on a scale of O to 4 for both erythema and
edema.

Eye Irritation/Corrosion - General Protocol (OECD 405)

This protocol describes a general method for evaluating the potential of a substance to cause
eye irritation.

o Test Animal: A single albino rabbit is typically used.

o Application: A small amount of the test substance (0.1 mL of liquid or 200 mg of solid) is
instilled into the conjunctival sac of one eye. The other eye remains untreated and serves as
a control.

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation. The cornea,
iris, and conjunctiva are evaluated for the degree of irritation.

e Scoring: Scores are assigned for corneal opacity, iritis, and conjunctival redness and
chemosis (swelling).

Safety and Handling
Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles.
» Skin Protection: Wear protective gloves and a lab coat.

» Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if
working in a poorly ventilated area or if dusts are generated.

Handling and Storage
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e Handling: Avoid contact with skin and eyes. Avoid inhalation of dust. Use in a well-ventilated
area.

» Storage: Store in a tightly sealed container in a cool, dry place. Protect from light.[1]

Emergency Procedures
First Aid Measures

o If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison
control center.

« If on Skin: Immediately wash with plenty of soap and water. Remove contaminated clothing.
Seek medical attention if irritation persists.

e If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes. Remove
contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical
attention.

« If Inhaled: Move person to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration. Seek medical attention.

Visual Workflows

The following diagrams illustrate recommended workflows for handling spills and personal
exposure incidents involving 4-Amino-2,5-dichlorophenol.
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Chemical Spill Response Workflow

Spill Occurs

Evacuate Immediate Area

Alert Supervisor & Safety Officer

Don Appropriate PPE

Contain the Spill

Clean Up Spill with Appropriate Absorbent

Dispose of Waste in a Labeled, Sealed Container

Decontaminate the Area and Equipment
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Personal Exposure Response Workflow

Personal Exposure Occurs
(Skin/Eye Contact, Inhalation, Ingestion)

Remove from Exposure Source

Decontaminate
(Flush Skin/Eyes, Move to Fresh Air)

Remove Contaminated Clothing

Seek Immediate Medical Attention

Provide SDS to Medical Personnel

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: 4-Amino-2,5-dichlorophenol
Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313016#4-amino-2-5-dichlorophenol-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1313016#4-amino-2-5-dichlorophenol-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1313016#4-amino-2-5-dichlorophenol-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1313016#4-amino-2-5-dichlorophenol-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1313016#4-amino-2-5-dichlorophenol-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1313016?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

